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Compound of Interest

Compound Name: Ruthenium-103

Cat. No.: B1205195 Get Quote

An In-depth Examination of the Physical and Chemical Properties of a Promising Radioisotope

Ruthenium-103 (¹⁰³Ru) is a synthetic radioisotope of the element ruthenium that is gaining

increasing attention within the scientific community, particularly in the fields of nuclear medicine

and drug development. Its unique decay characteristics and versatile chemistry make it a

valuable tool for both therapeutic and diagnostic applications. This technical guide provides a

comprehensive overview of the core physical and chemical properties of Ruthenium-103,

detailed experimental protocols for its production and use, and visualizations of its decay

scheme and production pathway.

Physical Properties
Ruthenium-103 is characterized by a well-defined set of physical properties that are crucial for

its application in research and medicine. These properties are summarized in the tables below.

Nuclear Properties
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Property Value

Half-life 39.245 days[1]

Decay Mode Beta minus (β⁻)[1][2]

Daughter Isotope Rhodium-103 (¹⁰³Rh)[1][2]

Atomic Mass 102.9063237 ± 0.0000022 amu[3]

Spin and Parity 3/2+[2][3]

Magnetic Dipole Moment 0.206(3) μN[2]

Electric Quadrupole Moment +0.62(2) barn[2]

Decay Characteristics
Ruthenium-103 undergoes beta decay, emitting a beta particle (electron) and transforming into

a stable isotope of rhodium, Rhodium-103. This decay process is accompanied by the emission

of gamma radiation.

Decay Product
Maximum Energy
(keV)

Average Energy
(keV)

Abundance (%)

Beta (β⁻) 226.0[4] 63.2[4] 90.0[4]

Beta (β⁻) 112.8[4] 29.8[4] 6.4[4]

Beta (β⁻) 723.2[4] 239.2[4] 3.5[4]

Gamma (γ) Energy (keV) Abundance (%)

497.1 88.9[4]

610.3 5.6[4]

20-23 (complex) 6.3[4]

A key feature of ¹⁰³Ru decay is the production of its daughter isotope, Rhodium-103m (¹⁰³ᵐRh),

a nuclear isomer with a short half-life of 56.1 minutes, which is of interest for Auger electron
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therapy.[5]

Chemical Properties
Ruthenium is a rare transition metal belonging to the platinum group.[6] It is generally

characterized by its chemical inertness under standard conditions.

General Reactivity
Acids: Ruthenium is resistant to attack by common acids, including aqua regia, at room

temperature.[6]

Halogens: It reacts with halogens, such as fluorine and chlorine, at elevated temperatures to

form corresponding halides.[7][8]

Oxidizing Agents: Ruthenium is most readily attacked by strong oxidizing agents.[6]

Alkalis: It dissolves in fused alkalis to form ruthenates.[6]

The most common oxidation states for ruthenium are +2, +3, and +4.[6][9]

Coordination Chemistry and Radiopharmaceuticals
The versatile coordination chemistry of ruthenium allows for its incorporation into a wide range

of molecules, making it particularly suitable for the development of radiopharmaceuticals. A

notable example is the ruthenium-based chemotherapeutic agent BOLD-100 (formerly IT-139),

which has been radiolabeled with ¹⁰³Ru for preclinical evaluation.[10][11] The synthesis of such

compounds typically involves the use of a ruthenium precursor, such as [¹⁰³Ru]RuCl₃.[10]

Experimental Protocols
Production of Ruthenium-103
Ruthenium-103 is typically produced through neutron activation. The most common method

involves the irradiation of either natural ruthenium or enriched Ruthenium-102 (¹⁰²Ru) with

thermal neutrons in a nuclear reactor.[10][12]

Reaction: ¹⁰²Ru(n, γ)¹⁰³Ru
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A detailed experimental protocol for the production of [¹⁰³Ru]RuCl₃·xH₂O is as follows:

Natural RuCl₃·xH₂O is sealed in quartz ampoules.

The ampoules are irradiated with a neutron flux for a specified period (e.g., three weeks).[10]

After a cooling period to allow for the decay of short-lived isotopes, the target is processed to

isolate and purify the ¹⁰³Ru.[12]

Another production route involves the proton-induced fission of thorium targets, which can

generate large quantities of ¹⁰³Ru.[5]

Synthesis of a Radiolabeled Compound: [¹⁰³Ru]BOLD-
100
The following is a generalized three-step synthesis for a radiolabeled ruthenium compound,

based on the synthesis of [¹⁰³Ru]BOLD-100:[12]

Preparation of the Ruthenium Precursor: [¹⁰³Ru]RuCl₃ is refluxed in a solution of hydrochloric

acid and ethanol to ensure the desired oxidation state.

Complexation with Ligand: The ruthenium precursor is then reacted with the desired ligand

(e.g., indazole) at an elevated temperature.

Salt Formation: The resulting complex is then converted to its final salt form (e.g., a cesium

salt) at room temperature.[12]

Characterization of the final radiolabeled product is typically performed using techniques such

as High-Performance Liquid Chromatography (HPLC) and UV/Vis spectroscopy.[10]

Visualizations
Decay Scheme of Ruthenium-103
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Caption: Decay scheme of Ruthenium-103 to Rhodium-103.

Production Pathway of Ruthenium-103
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Caption: Production of Ruthenium-103 via neutron capture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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